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Compound of Interest

Compound Name: Atrazine-13C3,15N3

Cat. No.: B12059230

An In-depth Technical Guide to Atrazine-13Cs,'*Ns: Molecular Structure and Weight

This guide serves as a technical resource for researchers, scientists, and drug development
professionals, providing detailed information on the molecular structure and weight of the
isotopically labeled compound Atrazine-13Cs,>Ns.

Molecular Formula and Composition

Atrazine-13Cs,1>Ns is a stable isotope-labeled version of Atrazine, a widely studied triazine
herbicide. The labeling with Carbon-13 and Nitrogen-15 isotopes makes it a valuable internal
standard or tracer in various analytical studies, including mass spectrometry-based methods for
environmental and biological monitoring.

The molecular formula for Atrazine-13Cs,1°Ns is Cs13C3H14CIN2°Ns.[1] This formula indicates
that the molecule is composed of:

Eight carbon atoms in total, with three of these being the Carbon-13 isotope.

Fourteen hydrogen atoms.

One chlorine atom.

Five nitrogen atoms in total, with three of these being the Nitrogen-15 isotope.
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Molecular Weight

The molecular weight of Atrazine-13Cs,15Ns is 221.64 g/mol .[1][2] This value is calculated
based on the atomic masses of its constituent isotopes. The following table provides a detailed
breakdown of the molecular weight calculation.

Element/isotop Atomic Mass ( Subtotal (
Symbol Atom Count
e g/mol) g/mol )
Carbon-12 12C 12.011 5 60.055
Carbon-13 13C 13.00335 3 39.01005
Hydrogen H 1.008 14 14.112
Chlorine Cl 35.45 1 35.45
Nitrogen-14 14N 14.007 2 28.014
Nitrogen-15 15N 15.0001 3 45.0003
Total 221.64135

Note: Standard atomic weights are used for non-isotopically specified elements. The calculated
total may have minor variations from reported values due to rounding of atomic masses.

Molecular Structure

The molecular structure of Atrazine consists of a triazine ring with chloro, ethylamino, and
isopropylamino substituents. In Atrazine-13Cs,*>Ns, the three carbon atoms and three nitrogen
atoms of the triazine ring are the isotopically labeled 13C and >N atoms, respectively.

Below is a two-dimensional representation of the molecular structure of Atrazine-13Cs,15Ns,
generated using the Graphviz DOT language.

Molecular structure of Atrazine-13Cs,>Ns.

Experimental Protocols

The utilization of Atrazine-13Cs,1°Ns as an internal standard is a common practice in quantitative
analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas
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chromatography-mass spectrometry (GC-MS) methods. A general experimental workflow for its
use is outlined below.

Sample Preparation Analytical Measurement Data Processing

Click to download full resolution via product page

Workflow for quantification using a labeled standard.

A typical protocol involves:

e Sample Preparation: A known quantity of the Atrazine-13Cs,1°Ns internal standard is added
("spiked™) into the unknown sample at the beginning of the preparation process.

» Extraction: The analytes, including both the native atrazine and the labeled standard, are
extracted from the sample matrix using an appropriate solvent or solid-phase extraction
(SPE) technique.

e Analysis: The extract is then injected into an LC-MS or GC-MS system. The instrument is set
up to monitor specific mass-to-charge (m/z) transitions for both the unlabeled atrazine and
the labeled Atrazine-13Cs,1°Ns.

e Quantification: The concentration of native atrazine in the original sample is determined by
comparing the ratio of its chromatographic peak area to that of the known amount of the co-
eluting labeled internal standard. This ratio is plotted against a calibration curve prepared
with known concentrations of native atrazine and a constant concentration of the internal
standard. This method corrects for variations in sample extraction efficiency and instrument
response, leading to highly accurate and precise measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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